Cas no 61283-03-2 ([1,1':2',1''-Terphenyl]-4'-carboxaldehyde)

• Product Name: [1,1':2',1''-Terphenyl]-4'-carboxaldehyde
• CAS No: 61283-03-2
• MF: C₁₉H₁₄O
• MW: 258.313865184784
• CID: 485942
• PubChem ID: 10491435
• Update Time: 2025-04-19

[1,1':2',1''-Terphenyl]-4'-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• [1,1':2',1''-Terphenyl]-4'-carboxaldehyde
• 3,4-diphenylbenzaldehyde
• DTXSID80440824
• SCHEMBL35967
• 61283-03-2

• Inchi： 1S/C19H14O/c20-14-15-11-12-18(16-7-3-1-4-8-16)19(13-15)17-9-5-2-6-10-17/h1-14H
• InChI Key： BSCNXGBEMRVZRE-UHFFFAOYSA-N
• SMILES： O=CC1=CC=C(C2C=CC=CC=2)C(=C1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 258.10452
• Monoisotopic Mass: 258.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07